Cas no 1806510-04-2 (Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate)
Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate
-
- Inchi: 1S/C16H20O7/c1-3-22-12(17)9-8-10-6-5-7-11(14(18)15(19)20)13(10)16(21)23-4-2/h5-7,14,18H,3-4,8-9H2,1-2H3,(H,19,20)
- InChI Key: DJKKNMPXDILFSJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(=CC=CC=1CCC(=O)OCC)C(C(=O)O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 421
- XLogP3: 1.5
- Topological Polar Surface Area: 110
Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015007828-250mg |
Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate |
1806510-04-2 | 97% | 250mg |
484.80 USD | 2021-06-21 | |
| Alichem | A015007828-500mg |
Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate |
1806510-04-2 | 97% | 500mg |
790.55 USD | 2021-06-21 | |
| Alichem | A015007828-1g |
Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate |
1806510-04-2 | 97% | 1g |
1,490.00 USD | 2021-06-21 |
Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate
Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1806510-04-2): A Comprehensive Overview
Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate, identified by its CAS number 1806510-04-2, is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, presents a unique set of properties and potential applications that make it a subject of intense study. The presence of multiple functional groups, including carboxy(hydroxy)methyl and 3-ethoxy-3-oxopropyl substituents, contributes to its versatility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.
The molecular structure of Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate is a testament to the ingenuity of modern organic synthesis. The benzoate core provides a stable aromatic backbone, while the carboxy(hydroxy)methyl group introduces both acidic and hydroxyl functionalities, enabling various chemical transformations. The 3-ethoxy-3-oxopropyl side chain adds another layer of complexity, offering potential sites for further modifications and interactions. This combination of features makes the compound an attractive candidate for exploring new synthetic pathways and developing novel pharmaceutical agents.
In recent years, there has been a growing interest in the development of bioactive molecules derived from benzoate derivatives. Benzoates are well-known for their antimicrobial and anti-inflammatory properties, and modifications to their structure can lead to enhanced biological activity. Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate represents a significant advancement in this area, as its unique functional groups may confer additional therapeutic benefits. For instance, the carboxy(hydroxy)methyl group can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many drug molecules.
One of the most compelling aspects of Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate is its potential role in drug discovery and development. The compound's structural features suggest that it could serve as a precursor for synthesizing more complex molecules with targeted biological activities. Researchers have been exploring its utility in creating novel inhibitors or modulators of various enzymatic pathways. For example, the hydroxymethyl group could be oxidized to form an aldehyde or ketone, which could then be used to introduce other functional groups or linkages necessary for drug design.
Moreover, the ethoxy and oxopropyl groups in Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate provide opportunities for further chemical manipulation. These groups can be selectively modified through various reactions such as etherification, oxidation, or reduction, allowing chemists to tailor the compound's properties to specific needs. This flexibility makes it an invaluable tool in the synthetic chemist's arsenal, particularly when designing molecules with precise stereochemical requirements.
Recent studies have also highlighted the importance of benzoate derivatives in addressing neurological disorders. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors has opened up new avenues for treating conditions such as epilepsy, Alzheimer's disease, and Parkinson's disease. Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate could potentially be explored as a lead compound in this context, given its structural similarity to known bioactive benzoates.
The synthesis of Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate involves multiple steps that showcase the capabilities of modern synthetic methodologies. The process typically begins with the preparation of a benzoic acid derivative followed by selective functionalization at specific positions using protecting groups and reagents such as Grignard reagents or organolithium compounds. The introduction of the carboxy(hydroxy)methyl group requires careful control to avoid unwanted side reactions, while the addition of the 3-ethoxy-3-oxopropyl side chain demands precise regioselectivity.
Once synthesized, Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate can be subjected to various analytical techniques to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to provide detailed information about its molecular structure and composition. These data are essential for understanding its reactivity and potential applications.
In conclusion, Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxtropylobenzoate (CAS No. 1806510 -04 -2 is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable intermediate for synthesizing bioactive molecules with therapeutic applications. As research continues to uncover new uses for benzoate derivatives, compounds like this one are likely to play an increasingly important role in drug discovery and development.
1806510-04-2 (Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-ethoxy-3-oxopropyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)